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Compound of Interest

Compound Name:
(6-Bromo-1-benzothiophen-2-

yl)methanol

Cat. No.: B1282877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of

(6-bromo-1-benzothiophen-2-yl)methanol. The information presented herein is essential for

the characterization, identification, and quantification of this compound in various research and

development settings.

Predicted Electron Ionization Mass Spectrometry
Data
The mass spectrum of (6-bromo-1-benzothiophen-2-yl)methanol is characterized by a

distinct molecular ion peak and a series of fragment ions that provide structural information.

Due to the presence of bromine, characteristic isotopic patterns are expected for bromine-

containing fragments.
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m/z (Predicted) Ion Formula
Fragment

Name/Description

Relative Abundance

(Predicted)

242/244 [C₉H₇BrOS]⁺ Molecular Ion (M⁺) Moderate

213/215 [C₈H₄BrS]⁺ Loss of CH₂OH High

185/187 [C₇H₄Br]⁺ Loss of COS Moderate

134 [C₈H₆S]⁺ Loss of Br Moderate

106 [C₇H₄]⁺ Loss of Br and S Low

79/81 [Br]⁺ Bromine Isotope Low

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
A standard protocol for the analysis of (6-bromo-1-benzothiophen-2-yl)methanol using a gas

chromatography-mass spectrometry (GC-MS) system is outlined below.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization source.

Sample Preparation:

Prepare a 1 mg/mL stock solution of (6-bromo-1-benzothiophen-2-yl)methanol in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

Perform serial dilutions to obtain a final concentration of 10 µg/mL.

GC-MS Parameters:

Injection Volume: 1 µL

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate of 1 mL/min
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Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes at 280°C

Transfer Line Temperature: 280°C

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230°C

Quadrupole Temperature: 150°C

Scan Range: m/z 40-500

Scan Rate: 2 scans/second

Data Analysis:

Acquire the total ion chromatogram (TIC) to determine the retention time of the analyte.

Extract the mass spectrum at the apex of the chromatographic peak corresponding to (6-
bromo-1-benzothiophen-2-yl)methanol.

Analyze the fragmentation pattern to confirm the structure and identify characteristic ions.

Predicted Fragmentation Pathway
The fragmentation of (6-bromo-1-benzothiophen-2-yl)methanol under electron ionization is

initiated by the removal of an electron to form the molecular ion. Subsequent fragmentation

events lead to the formation of various daughter ions, as depicted in the following diagram.
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Caption: Predicted EI-MS fragmentation pathway of (6-bromo-1-benzothiophen-2-
yl)methanol.

To cite this document: BenchChem. [Mass Spectrometry of (6-bromo-1-benzothiophen-2-
yl)methanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282877#mass-spectrometry-of-6-bromo-1-
benzothiophen-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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